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Compound of Interest

Compound Name: Ethyl 2-(2-cyanophenoxy)acetate

CAS No.: 39786-34-0

Cat. No.: B1586256 Get Quote

Executive Summary & Chemical Identity
Objective: Safe, compliant segregation and disposal of Ethyl 2-(2-cyanophenoxy)acetate
(CAS: 39786-34-0) to prevent accidental hydrolysis or cyanide release.

Senior Scientist Insight: While this compound is an ester-nitrile intermediate often used in drug

development, it presents a dual-hazard profile. The primary operational risk is not spontaneous

explosion, but incompatible storage leading to the generation of Hydrogen Cyanide (HCN) gas

if acidified, or vigorous combustion if exposed to oxidizers. This guide treats the substance as a

Non-Halogenated Organic Hazardous Waste with specific segregation requirements.
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Property Specification Operational Implication

Chemical Name
Ethyl 2-(2-

cyanophenoxy)acetate
Labeling requirement

CAS Number 39786-34-0 Verification for waste manifest

Molecular Formula C₁₁H₁₁NO₃
Organic content; high calorific

value

Functional Groups Nitrile (-CN), Ester (-COO-) DO NOT MIX WITH ACIDS

Physical State
Solid (typically off-white

powder)

Requires solid waste stream

unless dissolved

RCRA Status
Characteristic (Potential

D003/D001)

Not P-Listed, but treat as

hazardous

Hazard Assessment & Mechanism
To dispose of this chemical safely, you must understand why certain protocols exist.

The Nitrile Risk (The "Acid Rule")
The cyano group attached to the phenoxy ring is relatively stable. However, under strong acidic

conditions (pH < 2) or in the presence of strong nucleophiles, the nitrile can hydrolyze.

Mechanism:

Risk: While full hydrolysis yields ammonia, partial hydrolysis or interaction with strong

mineral acids can liberate HCN gas in poorly ventilated waste containers.

Directive:NEVER dispose of this compound in the same container as acidic waste (e.g., TFA,

HCl, Sulfuric Acid).

The Ester Risk (Flammability)
Mechanism: Esters are organic solvents/solids with significant vapor pressure when heated.

Risk: Ignitability (Flash point often >100°C for high MW esters, but acts as fuel).
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Directive: Segregate from strong oxidizers (Peroxides, Nitric Acid) to prevent exothermic

runaway.

Disposal Protocol (Step-by-Step)
Phase 1: Waste Characterization & Segregation
Do not rely on general "Organic Waste" bins. Use the decision logic below.

DOT Code: Waste Segregation Logic

Ethyl 2-(2-cyanophenoxy)acetate
(Waste Generated)

Physical State?

Solid (Powder/Crystals) Dissolved in Solvent

Container A:
Solid Hazardous Waste

(Tag: Toxic, Irritant)

Double Bag

Solvent Type?

Halogenated Mix
(DCM, Chloroform)

Contains >1% Halogens

Non-Halogenated Mix
(Methanol, Ethyl Acetate)

No Halogens

Container B:
Halogenated Organic Waste

(Tag: Toxic)

Container C:
Non-Halogenated Organic Waste

(Tag: Flammable, Toxic)

Click to download full resolution via product page
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Caption: Decision tree for segregating Ethyl 2-(2-cyanophenoxy)acetate based on physical

state and solvent matrix.

Phase 2: Containerization
Select Container:

Solids: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a double-lined fiber

drum. Glass is acceptable but poses a breakage risk.

Liquids: Use an HDPE jerrican or amber glass solvent bottle (4L typical).

Headspace: Leave at least 10% headspace to allow for thermal expansion.

Labeling (Critical):

Adhere a hazardous waste tag immediately upon the first drop of waste.

Constituents: List "Ethyl 2-(2-cyanophenoxy)acetate" explicitly. Do not use abbreviations

like "ECPA".

Hazard Checkboxes: Check "Toxic" and "Irritant". If dissolved in flammable solvent, check

"Ignitable".

Special Note: Write "NITRILE COMPOUND - NO ACIDS" in the comments section of the

tag.

Phase 3: Storage & Pickup
Secondary Containment: Place the waste container in a secondary tray (polypropylene)

capable of holding 110% of the volume.

Location: Store in a Satellite Accumulation Area (SAA) near the point of generation.

Timeline: Move to the Central Accumulation Area (CAA) within 3 days of filling the container

(per standard RCRA 40 CFR 262 regulations).

Emergency Contingencies
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Spills (Solid/Powder)
PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95 or

P100 respirator to prevent inhalation.

Containment: Do not dry sweep (creates dust). Cover with a wet paper towel or use a HEPA

vacuum dedicated to chemical cleanup.

Decontamination: Wipe the area with a mild detergent solution. Avoid bleach (hypochlorite

can react with organics) or strong acids.

Accidental Exposure[2]
Skin Contact: Wash with soap and water for 15 minutes. The lipophilic ester nature means it

may penetrate skin; do not use solvent to wash skin.

Eye Contact: Flush for 15 minutes.

Ingestion/Inhalation: Seek immediate medical attention.[1][2][3] Provide the SDS to the

physician.[3]

Regulatory & Compliance Context (RCRA)
While Ethyl 2-(2-cyanophenoxy)acetate is not explicitly listed on the EPA "P-List" (Acutely

Hazardous) or "U-List" (Toxic), it must be characterized by the generator.

Waste Code Determination:

D001 (Ignitable): Applicable if the waste is a liquid formulation with a flash point <60°C

(140°F).

D003 (Reactive): Generally not applicable for this stable nitrile unless mixed with agents

that generate toxic gases. However, conservative disposal via incineration negates this

risk.

Destruction Method: The ultimate disposal method by the waste vendor (e.g., Veolia, Clean

Harbors) will be Fuel Blending/Incineration. High-temperature incineration ensures the

complete destruction of the nitrile bond (
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) into

and

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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